Cas no 2229108-00-1 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol)

• Product Name: 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol
• CAS No: 2229108-00-1
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5751393
• PubChem ID: 165782089
• Update Time: 2023-11-27

3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229108-00-1
• 3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-1-ol
• EN300-1731020
• 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol

• Inchi： 1S/C8H10N4O/c13-3-1-2-6-4-7-8(9-5-6)11-12-10-7/h4-5,13H,1-3H2,(H,9,10,11,12)
• InChI Key： DIOXXAQOMHAUFG-UHFFFAOYSA-N
• SMILES： OCCCC1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų